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Introduction

Chelex® 100 is a chelating ion-exchange resin widely utilized for the rapid and efficient

extraction of DNA from a variety of biological samples.[1][2] It is composed of styrene-

divinylbenzene copolymers with paired iminodiacetate ions that exhibit a high affinity for

polyvalent metal ions.[2][3][4] In DNA extraction, Chelex® 100's primary function is to bind and

remove metal ions, particularly magnesium (Mg²⁺), from the solution.[2][3][4] Since Mg²⁺ is an

essential cofactor for deoxyribonucleases (DNases), its sequestration by Chelex® 100

inactivates these enzymes, thereby protecting the liberated DNA from enzymatic degradation,

especially during heat-based lysis steps.[1][2][3][5]

This method is particularly advantageous for preparing DNA templates for Polymerase Chain

Reaction (PCR) applications.[2][6] It is a cost-effective, rapid, and simple alternative to more

complex and expensive commercial extraction kits.[1] The procedure typically involves

incubating the sample with a 5% Chelex® 100 suspension, boiling to lyse cells and denature

proteins, and then centrifuging to pellet the resin and cellular debris.[5][6] The resulting

supernatant, containing single-stranded DNA, can be directly used in downstream molecular

applications.[2]

Applications

The Chelex® 100 DNA extraction method is robust and has been successfully applied to a

diverse range of sample types, including:
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Forensic samples (e.g., dried bloodstains, hair follicles, saliva)[1][3][6]

Liquid blood and buccal swabs[3]

Tissues and cell cultures[1]

Bacteria and parasites[1]

Protocols
Preparation of 5% (w/v) Chelex® 100 Suspension
This protocol describes the preparation of a 5% weight by volume (w/v) aqueous suspension of

Chelex® 100 resin.

Materials and Reagents

Reagent/Material Specifications

Chelex® 100 Resin
Molecular Biology Grade, 100-200 or 200-400

mesh, sodium form

Deionized Water (DI H₂O) Ultra-pure or sterile

Sterile Container Autoclaved glass bottle or 50 mL conical tube

Sterile Magnetic Stir Bar -

Weighing Scale -

Spatula Sterile

Magnetic Stir Plate -

Quantitative Data for Preparation
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Final Volume Chelex® 100 Resin (g)
Sterile Deionized Water
(mL)

50 mL 2.5 50

100 mL 5.0 100

200 mL 10.0 200

Procedure

Place a sterile container on a weighing scale and tare the weight.

Using a sterile spatula, carefully weigh the desired amount of Chelex® 100 resin (e.g., 2.5 g

for a 50 mL solution).[3]

Add the appropriate volume of sterile, deionized water to the container (e.g., 50 mL for a 2.5

g measure).[3]

Add a sterile magnetic stir bar to the container.[3]

Seal the container and place it on a magnetic stir plate. Mix the suspension thoroughly.

Properly label the container with the solution name ("5% Chelex® 100 Suspension"),

preparation date, and expiration date (typically one year from the date of preparation).[3]

Store the suspension at room temperature.[3]

Quality Control

pH Check: The pH of the final 5% Chelex® 100 suspension should be alkaline, typically

between 9 and 11.[5]

Homogeneity: Before each use, ensure the suspension is well-mixed, as the resin beads

settle quickly.[6][7] Continuous stirring while pipetting is recommended to ensure a consistent

concentration.[6]
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Sterility: Maintain sterile technique throughout the preparation process to prevent microbial

contamination.[7]

General Protocol for DNA Extraction from Buccal Swabs
This protocol provides a general workflow for extracting DNA from buccal swabs using the

prepared 5% Chelex® 100 suspension.

Materials

5% Chelex® 100 Suspension

Proteinase K (20 mg/mL solution)

Sterile 1.5 mL microcentrifuge tubes

Sterile scissors or scalpel

Pipettors and wide-bore pipette tips

Vortex mixer

Heating block or water bath set to 56°C and 100°C

Microcentrifuge

Experimental Workflow
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Solution Preparation

Weigh 2.5g Chelex® 100

Add 50 mL Sterile DI Water

Mix Thoroughly

Store at Room Temperature

Workflow for Preparing 5% Chelex® 100 Solution.

Click to download full resolution via product page

Caption: Workflow for Preparing 5% Chelex® 100 Solution.

Procedure

Using sterile scissors, cut the tip of the buccal swab and place it into a sterile 1.5 mL

microcentrifuge tube.

Add 200 µL of the well-suspended 5% Chelex® 100 solution to the tube. Use a wide-bore

pipette tip to ensure the resin beads are transferred.[3]

(Optional but recommended) Add 2-3 µL of Proteinase K solution (20 mg/mL) to aid in

protein digestion.[3]

Vortex the tube for 5-10 seconds to mix.

Incubate the tube at 56°C for at least 30 minutes (incubation can be extended for several

hours for samples like hair).[3]
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Vortex vigorously for 5-10 seconds.[3]

Place the tube in a 100°C heating block or boiling water bath for 8 minutes to lyse the cells

and denature proteins.[3]

Vortex the tube again for 5-10 seconds.[3]

Centrifuge the tube at high speed (e.g., 10,000 - 15,000 x g) for 3 minutes to pellet the

Chelex® resin and cellular debris.[3]

Carefully transfer 50-100 µL of the supernatant containing the DNA to a new sterile tube,

avoiding the pelleted resin.

The DNA in the supernatant is now ready for downstream applications like PCR or can be

stored at 4°C for short-term storage or -20°C for long-term storage.[2][5]

Experimental Workflow Diagram
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DNA Extraction Protocol

Start: Buccal Swab in Tube

Add 200 µL 5% Chelex®
(+ Proteinase K)

Vortex (5-10s)

Incubate at 56°C (≥30 min)

Vortex (5-10s)

Boil at 100°C (8 min)

Vortex (5-10s)

Centrifuge (3 min)

Transfer Supernatant

End: DNA Solution

Workflow for DNA Extraction using 5% Chelex® 100.

Click to download full resolution via product page

Caption: Workflow for DNA Extraction using 5% Chelex® 100.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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